4-tert-Butyl-1,3-oxazole-2-carbaldehyde

• IUPAC Name: 4-tert-butyl-1,3-oxazole-2-carbaldehyde
• InChI: InChI=1S/C8H11NO2/c1-8(2,3)6-5-11-7(4-10)9-6/h4-5H,1-3H3
• InChI Key: FTTBGIMRQZUHII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=COC(=N1)C=O
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• CAS RN: 1554112-75-2

Description

4-tert-Butyl-1,3-oxazole-2-carbaldehyde is a chemical compound with the CAS Number: 1554112-75-2. It has a molecular weight of 153.18 and its IUPAC name is 4-(tert-butyl)oxazole-2-carbaldehyde. It is typically stored at 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H11NO2/c1-8(2,3)6-5-11-7(4-10)9-6/h4-5H,1-3H3. This indicates that the molecule consists of 8 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a powder. Its density is predicted to be 1.065±0.06 g/cm3, and its boiling point is predicted to be 229.6±33.0 °C.

Mechanism of Action

The mechanism of action of 4-tert-butyl-1,3-oxazole-2-carbaldehyde is not fully understood. However, it is believed to act as an electrophile due to the presence of the aldehyde group. It can react with various nucleophiles, such as amines and alcohols, to form new compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to exhibit antimicrobial activity against various bacterial strains. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-tert-butyl-1,3-oxazole-2-carbaldehyde in lab experiments is its ease of synthesis. It can be readily synthesized using simple reaction conditions and is relatively inexpensive. However, its limited solubility in water can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-tert-butyl-1,3-oxazole-2-carbaldehyde. One possible direction is the synthesis of new oxazole derivatives with improved biological activity. Another direction is the investigation of the mechanism of action of this compound and its potential applications in various fields of research.
In conclusion, this compound is a versatile chemical compound that has gained significant attention in scientific research. Its unique chemical properties and potential applications in various fields of research make it a valuable tool for researchers. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-tert-butyl-1,3-oxazole-2-carbaldehyde involves the reaction of 4-tert-butyl-2-oxazoline with paraformaldehyde in the presence of a catalytic amount of an acid catalyst. The reaction is carried out under reflux conditions for several hours until the desired product is obtained. The yield of the product can be improved by using different solvents and optimizing the reaction conditions.

Scientific Research Applications

4-tert-butyl-1,3-oxazole-2-carbaldehyde has been widely used in scientific research due to its unique chemical properties. It is commonly used as a building block for the synthesis of various organic compounds. It can be used as a starting material for the synthesis of various oxazole derivatives, which have potential applications in medicinal chemistry.

Safety and Hazards

This compound is classified under the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.